20α-Dihydro Pregnenolone 3-Sulfate Sodium Salt
20α-Dihydro Pregnenolone 3-Sulfate Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
131320-06-4
VCID:
VC0129520
InChI:
InChI=1S/C21H34O5S.Na/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;/h4,13,15-19,22H,5-12H2,1-3H3,(H,23,24,25);/q;+1/p-1/t13-,15+,16-,17?,18-,19-,20-,21+;/m0./s1
SMILES:
CC(C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OS(=O)(=O)[O-])C)C)O.[Na+]
Molecular Formula:
C21H33NaO5S
Molecular Weight:
420.54
20α-Dihydro Pregnenolone 3-Sulfate Sodium Salt
CAS No.: 131320-06-4
Reference Standards
VCID: VC0129520
Molecular Formula: C21H33NaO5S
Molecular Weight: 420.54
| CAS No. | 131320-06-4 |
|---|---|
| Product Name | 20α-Dihydro Pregnenolone 3-Sulfate Sodium Salt |
| Molecular Formula | C21H33NaO5S |
| Molecular Weight | 420.54 |
| IUPAC Name | sodium;[(3R,8S,9S,10R,13S,14S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] sulfate |
| Standard InChI | InChI=1S/C21H34O5S.Na/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;/h4,13,15-19,22H,5-12H2,1-3H3,(H,23,24,25);/q;+1/p-1/t13-,15+,16-,17?,18-,19-,20-,21+;/m0./s1 |
| Standard InChIKey | JLKPXOMJAHGBHE-KRTOWHFASA-M |
| SMILES | CC(C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OS(=O)(=O)[O-])C)C)O.[Na+] |
| Synonyms | (3β,20S)-Pregn-5-ene-3,20-diol 3-(Hydrogen Sulfate) Sodium; Pregn-5-ene-3β,20α-diol 3-(Hydrogen Sulfate) Sodium; 5-Pregnene-20α-ol 3β-Sulfate Sodium; Dihydropregnenolone 3-Sulfate Sodium; Pregnenediol Sulfate Sodium; |
| PubChem Compound | 71316096 |
| Last Modified | Nov 11 2021 |
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